4-(3-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(3-Methylsulfonylphenyl)-2-nitrobenzoic acid, 95% (4-(3-MSPNB)-2-NBA) is a synthetic compound composed of a nitrobenzoic acid moiety and a 3-methylsulfonylphenyl group. The compound has a variety of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. 4-(3-MSPNB)-2-NBA is a useful reagent for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic molecules. Additionally, the compound has been used in the study of the biochemical and physiological effects of a variety of drugs and other compounds. In
Scientific Research Applications
4-(3-MSPNB)-2-NBA has been used in a variety of scientific research applications, including the study of the biochemical and physiological effects of a variety of drugs and other compounds. The compound has also been used in the synthesis of a variety of organic molecules, including pharmaceuticals, agrochemicals, and other organic molecules. Additionally, the compound has been used in the study of the biochemical and physiological effects of a variety of drugs and other compounds.
Mechanism of Action
The mechanism of action of 4-(3-MSPNB)-2-NBA is not fully understood. However, it is thought to interact with various physiological processes, including the metabolism of drugs and other compounds. Additionally, the compound may interact with various enzymes and receptors in the body, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-MSPNB)-2-NBA are not fully understood. However, the compound has been shown to interact with various enzymes and receptors in the body, leading to changes in biochemical and physiological processes. Additionally, the compound has been shown to inhibit the metabolism of drugs and other compounds, leading to increased bioavailability.
Advantages and Limitations for Lab Experiments
4-(3-MSPNB)-2-NBA has several advantages for use in laboratory experiments. The compound is relatively stable, with a shelf life of up to two years. Additionally, the compound has a high solubility in water and other organic solvents, making it ideal for use in a variety of laboratory applications. However, the compound is toxic and should be handled with care.
Future Directions
Future research on 4-(3-MSPNB)-2-NBA should focus on further elucidating the biochemical and physiological effects of the compound. Additionally, further research should be conducted to explore the potential applications of the compound in the synthesis of organic molecules, including pharmaceuticals, agrochemicals, and other organic molecules. Additionally, further research should be conducted to explore the potential therapeutic applications of the compound.
Synthesis Methods
4-(3-MSPNB)-2-NBA can be synthesized from the reaction of 4-(3-methylsulfonylphenyl)-2-nitrobenzaldehyde and sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 80-90°C for 1-2 hours. The reaction is then cooled to room temperature and the product is isolated by filtration. The yield of the reaction is typically in the range of 80-90%.
properties
IUPAC Name |
4-(3-methylsulfonylphenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO6S/c1-22(20,21)11-4-2-3-9(7-11)10-5-6-12(14(16)17)13(8-10)15(18)19/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLUSYBQPXGHIHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691635 |
Source
|
| Record name | 3'-(Methanesulfonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methylsulfonylphenyl)-2-nitrobenzoic acid | |
CAS RN |
1261966-93-1 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-(methylsulfonyl)-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261966-93-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-(Methanesulfonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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